Cas no 914637-88-0 (3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole)

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole is a heterocyclic brominated compound featuring a fused pyrroloimidazole scaffold. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. Its rigid bicyclic framework contributes to steric and electronic tuning in target molecules, making it valuable for medicinal chemistry applications. The compound’s stability under standard handling conditions and compatibility with diverse reaction conditions further underscore its utility in synthetic workflows. Proper storage under inert atmospheres is recommended to maintain purity and reactivity.
3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole structure
914637-88-0 structure
Product Name:3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
CAS No:914637-88-0
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD08235255
CID:820253
PubChem ID:26967388
Update Time:2025-10-29

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
    • 5H-Pyrrolo[1,2-a]imidazole, 3-bromo-6,7-dihydro-
    • 3-bromopyrrolidino[1,2-a]imidazole
    • 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole (ACI)
    • 3-Bromo-5H,6H,7H-pyrrolo[1,2-a]imidazole
    • SY040305
    • PDWIPFQOYQLXTK-UHFFFAOYSA-N
    • EN300-173159
    • DTXSID90650371
    • MFCD08235255
    • PS-5743
    • SCHEMBL599822
    • CS-0145132
    • P18610
    • AKOS007929987
    • 914637-88-0
    • MDL： MFCD08235255
    • Inchi： 1S/C6H7BrN2/c7-5-4-8-6-2-1-3-9(5)6/h4H,1-3H2
    • InChI Key： PDWIPFQOYQLXTK-UHFFFAOYSA-N
    • SMILES： BrC1N2CCCC2=NC=1

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 1.59180

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR6420-250mg
3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
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TRC
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TRC
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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Apollo Scientific
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Alichem
A069003434-1g
3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
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Enamine
EN300-173159-0.05g
3-bromo-5H,6H,7H-pyrrolo[1,2-a]imidazole
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 $61.0 2023-09-20
Enamine
EN300-173159-0.1g
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Enamine
EN300-173159-0.25g
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0.25g
 $128.0 2023-09-20

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